3-((4-Nitrobenzyl)thio)-6-(3-nitrophenyl)pyridazine

• IUPAC Name: 3-(3-nitrophenyl)-6-[(4-nitrophenyl)methylsulfanyl]pyridazine
• InChI: InChI=1S/C17H12N4O4S/c22-20(23)14-6-4-12(5-7-14)11-26-17-9-8-16(18-19-17)13-2-1-3-15(10-13)21(24)25/h1-10H,11H2
• InChI Key: XGYGNNIKDBWMNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(C=C2)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H12N4O4S
• DSSTOX Substance ID: DTXSID301190823
• Molecular Weight: 368.4 g/mol
• CAS No.: 896053-99-9

Description

Chemical Reactions Analysis

The nitro groups in the molecule could potentially undergo reduction reactions to form amines. Additionally, the sulfur atom in the thioether linkage might be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. The nitro groups are likely to make the compound relatively polar, and the aromatic rings could contribute to its stability.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Artemov et al. (1998) explored the synthesis of new heterocyclic compounds, including pyrido[3′,2′:4,5]thieno[2,3-c]cinnolines, through a process involving the alkylation of 3-cyanopyridine-2(1H)-thiones.
• In another research, Abdallah et al. (2007) focused on the synthesis and reactivity of 4-Nitrophenyl-1-piperidinostyrene, which led to the production of pyridazine derivatives.

Biological Activities

• A study by Kuno et al. (1993) synthesized a series of 4-arylpyridine and 4-arylpyridazine derivatives, which were tested for anti-anoxic activity in mice.
• Al-Kamali et al. (2014) investigated the synthesis and antibacterial activity of novel thieno[2,3-c]pyridazines, demonstrating significant antibacterial properties (Al-Kamali et al., 2014).
• Research by Moghimi et al. (2021) found pyridazine based 1,2,3-triazole derivatives to be significant inhibitors of α-glucosidase enzymes.

Agricultural Applications

• Xu et al. (2008) synthesized novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and evaluated their herbicidal activities. Some of these compounds showed promising herbicidal properties (Xu et al., 2008).